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Compound of Interest

Compound Name: di-n-Amyl disulfide

Cat. No.: B090501 Get Quote

An In-depth Technical Guide to Di-n-Amyl Disulfide: Chemical Properties and Structure

Abstract

This technical guide provides a comprehensive overview of the chemical and physical

properties of di-n-amyl disulfide (also known as dipentyl disulfide). It is intended for

researchers, scientists, and professionals in drug development and materials science. This

document details the compound's structure, physicochemical properties, spectroscopic data,

synthesis protocols, and key chemical reactions. All quantitative data is presented in tabular

format for clarity and ease of comparison. Furthermore, this guide includes detailed

experimental protocols and visual diagrams generated using Graphviz to illustrate the chemical

structure, synthesis workflows, and reaction pathways.

Introduction
Di-n-amyl disulfide, a member of the organic disulfide family, is a symmetrical aliphatic

disulfide with two n-pentyl groups linked by a disulfide bond (-S-S-).[1] Organic disulfides are

notable for the pivotal role they play in biochemistry, particularly in the tertiary and quaternary

structures of proteins through the formation of disulfide bridges between cysteine residues.[2]

Di-n-amyl disulfide serves as a valuable compound in various fields, including organic

synthesis, materials science, and research into potential biological activities.[1] Its reversible

bond exchange capability makes it useful in dynamic covalent chemistry.[1]
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Chemical Structure and Identifiers
The structure of di-n-amyl disulfide consists of a ten-carbon chain interrupted by a disulfide

linkage between the fifth and sixth carbon positions (if numbered linearly, though IUPAC

naming conventions differ). The disulfide bond has a characteristic C-S-S-C dihedral angle

approaching 90°.[2]

Workflow for One-Pot Synthesis

Combine Reactants:
- n-Pentyl Halide

- Thiourea
- Elemental Sulfur

Add Solvent & Base:
- Wet Polyethylene Glycol

- Sodium Carbonate
Reaction at 40°C

Product Isolation:
- Extraction
- Purification

Di-n-Amyl Disulfide

Key Reactions of Di-n-Amyl Disulfide
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Further Oxidation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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